Cas no 1495939-85-9 (4-(Azetidin-3-yl)-4H-1,2,4-triazole)

• Product Name: 4-(Azetidin-3-yl)-4H-1,2,4-triazole
• CAS No: 1495939-85-9
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 2106483
• PubChem ID: 66188209
• Update Time: 2023-08-03

4-(Azetidin-3-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-azetidinyl)-4H-1,2,4-Triazole
• 4-(Azetidin-3-yl)-4H-1,2,4-triazole

• Inchi： 1S/C5H8N4/c1-5(2-6-1)9-3-7-8-4-9/h3-6H,1-2H2
• InChI Key： DWZJWIDNFQMBAS-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C=NN=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Topological Polar Surface Area: 42.7